![molecular formula C10H14ClNO B2400535 1-[4-(2-Aminoethyl)phenyl]ethan-1-one hydrochloride CAS No. 23279-67-6](/img/structure/B2400535.png)
1-[4-(2-Aminoethyl)phenyl]ethan-1-one hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[4-(2-Aminoethyl)phenyl]ethan-1-one hydrochloride, also known by its CAS Number 23279-67-6, is a chemical compound with a molecular weight of 199.68 . It is typically stored at 4 degrees Celsius and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H13NO.ClH/c1-8(12)10-4-2-9(3-5-10)6-7-11;/h2-5H,6-7,11H2,1H3;1H . This code provides a specific string of characters that represent the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound has a melting point range of 194-198 degrees Celsius . It is a powder and is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Synthesis and Characterization
- Synthesis Methods : The compound can be synthesized through various methods. For instance, 4-phenyl-2-butanone, a medium for synthesizing medicine to diminish inflammation, can be synthesized using ethanol and acetic acid with strong acid catalysts. This process involves Claisen's condensation and other reactions (Jiangli Zhang, 2005).
- Characterization Techniques : Techniques such as 1H NMR, FTIR, UV–Vis, and X-ray crystallography are used to characterize compounds like 1-phenyl-1,2-ethanediol, which is synthesized from the hydrolysis of epoxy styrene. This characterization helps in understanding the molecular structure and properties of the compounds (R. Bikas, M. Emami, A. Kozakiewicz, 2019).
Biological and Pharmacological Research
- Antimicrobial Activities : Some derivatives of the compound have been synthesized and shown to possess significant antimicrobial activities. For example, derivatives like 1-(2-hydroxy-3,5-bis((3-imino-3H-1,2,4-dithiazol-5yl)amino)phenyl)ethanone have demonstrated effectiveness against both gram-positive and gram-negative bacteria (Atul K. Wanjari, 2020).
- Anti-inflammatory Properties : Chalcone derivatives of this compound have been explored for their potential anti-inflammatory effects. Studies have synthesized specific derivatives and evaluated their anti-inflammatory activity, providing insights into their therapeutic potential (Z. Rehman, P. Saini, Sushil Kumar, 2022).
Chemical and Catalytic Applications
- Catalyst Development : The compound has been used in the development of catalysts, for instance, in the preparation of pincer 4-functionalized 2-aminomethylbenzo[h]quinoline ruthenium catalysts. These catalysts have applications in chemical synthesis and might have implications in industrial processes (S. Facchetti et al., 2016).
- Intermolecular Interaction Studies : The compound's crystal structure and intermolecular interactions have been studied, providing valuable information for the design of new materials and drugs. Such studies are crucial for understanding the physical and chemical properties of materials (R. Bikas, M. Emami, A. Kozakiewicz, 2019).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it may cause certain health hazards . The hazard statements associated with it are H302, H315, H319, and H335, suggesting that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
1-[4-(2-aminoethyl)phenyl]ethanone;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO.ClH/c1-8(12)10-4-2-9(3-5-10)6-7-11;/h2-5H,6-7,11H2,1H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMKKEUKWLSTFCV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)CCN.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.68 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
23279-67-6 |
Source
|
Record name | 1-[4-(2-aminoethyl)phenyl]ethan-1-one hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.